(8S,9S)-7-methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol

• CAS No.: 82962-56-9
• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: (8S,9S)-7-methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol
• InChI: InChI=1S/C18H15NO2/c1-10-12-7-6-11-4-2-3-5-13(11)17(12)19-14-8-9-15(20)18(21)16(10)14/h2-9,15,18,20-21H,1H3/t15-,18+/m0/s1
• InChI Key: PIMRBXVJGSKTOZ-MAUKXSAKSA-N
• Isomeric SMILES: CC1=C2C=CC3=CC=CC=C3C2=NC4=C1[C@@H]([C@H](C=C4)O)O
• Canonical SMILES: CC1=C2C=CC3=CC=CC=C3C2=NC4=C1C(C(C=C4)O)O

Description

The compound "(8S,9S)-7-methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol" is a polycyclic aromatic molecule featuring a naphthoquinoline core with a methyl substituent at position 7 and vicinal diol groups at positions 8 and 7.

Comparison with Similar Compounds

Structural and Stereochemical Comparisons

The following table summarizes key structural and stereochemical differences between the target compound and related diol-containing polycyclic systems:

Compound Name	Core Structure	Molecular Formula	CAS No.	Stereochemistry	Key Features
(8S,9S)-7-Methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol	Naphthoquinoline	Not explicitly provided	Not provided	(8S,9S)	Methyl at position 7; diol on fused ring system
(8S,9S)-8,9-Dihydronaphtho[1,2-b]phenanthrene-8,9-diol	Phenanthrene	C22H16O2	105453-62-1	(8S,9S)	Larger aromatic system (tetraphene); diol on phenanthrene moiety
7-Methyl-8,9-dihydrobenzo[a]anthracene-8α,9β-diol	Benzo[a]anthracene	Not explicitly provided	88335-71-1	(8α,9β)	Diol on benzoanthracene core; distinct stereochemistry (α,β vs. S,S)
(8R,9R)-Isocaryolane-8,9-diol	Caryophyllane sesquiterpenoid	Not provided	Not provided	(8R,9R)	Natural product with trans-diol configuration; marine origin
7,8,9,10-Tetrahydronaphtho[2,3-g]quinoline-5,12-dione	Naphthoquinoline	C17H13NO2	78156-50-0	N/A	Ketone groups instead of diol; fully saturated tetrahydronaphthoquinoline

Key Observations:

The diol positioning on fused rings (e.g., naphthoquinoline vs. caryophyllane in ) affects hydrogen-bonding capacity and solubility .

Stereochemical Impact: The (8S,9S) configuration contrasts with (8R,9R) in caryophyllane derivatives () and (8α,9β) in benzoanthracene analogs (). Such differences may alter biological activity, as seen in marine sesquiterpenoids where stereochemistry dictates anti-inflammatory properties .